Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%

• IUPAC Name: methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate
• InChI: InChI=1S/C13H11ClN2O2/c1-18-13(17)10-4-2-8(6-11(10)14)9-3-5-12(15)16-7-9/h2-7H,1H3,(H2,15,16)
• InChI Key: WCYYILZNIJZOOX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CN=C(C=C2)N)Cl
• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol

Description

Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate (M4ACB) is a synthetic organic compound consisting of a benzene ring with a methyl group and a substituted pyridine ring attached to a chlorine atom. It is a colorless solid that is soluble in water and has a melting point of 122 °C. M4ACB has a variety of applications in scientific research and has been used in a number of laboratory experiments.

Scientific Research Applications

Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% has been used in a variety of scientific research applications, including as an inhibitor of protein kinases and as a fluorescent probe for imaging and monitoring of cellular processes. It has also been used to study the structure and function of proteins and to investigate the role of specific proteins in signal transduction pathways.

Mechanism of Action

Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% acts as an inhibitor of protein kinases by binding to the ATP-binding site of the enzyme, blocking the binding of ATP and preventing the enzyme from being activated. It also acts as a fluorescent probe, which can be used to monitor the activity of proteins in cells.
Biochemical and Physiological Effects
Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which can lead to the suppression of signal transduction pathways and the inhibition of cell proliferation. It has also been found to affect the structure and function of proteins, as well as to modulate the activity of enzymes involved in metabolic pathways.

Advantages and Limitations for Lab Experiments

Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% has a number of advantages and limitations for laboratory experiments. One advantage is that it is soluble in water, which makes it easy to use in experiments. Additionally, it is a relatively inexpensive compound, which makes it an attractive choice for laboratory experiments. One limitation is that it is not very stable, which can make it difficult to use in long-term experiments.

Future Directions

There are a number of potential future directions for research involving Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%. These include further studies on the mechanism of action of Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%, the development of new inhibitors based on the structure of Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%, and the use of Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% as a fluorescent probe for imaging and monitoring of cellular processes. Additionally, further research could be conducted on the biochemical and physiological effects of Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%, as well as on the development of novel applications for Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%.

Synthesis Methods

Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% can be synthesized by a three-step process. The first step involves the reaction of 4-chlorobenzonitrile with 3-aminopyridine in the presence of a base, such as sodium hydroxide, to form 4-(6-aminopyridin-3-yl)-2-chlorobenzonitrile. The second step involves the reaction of 4-(6-aminopyridin-3-yl)-2-chlorobenzonitrile with methyl iodide in the presence of a base, such as sodium hydroxide, to form Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%. The final step involves the recrystallization of Methyl 4-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95% from an aqueous solution.